Cas no 1897798-08-1 (tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate)

Tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate is a specialized carbamate-protected amine compound, primarily used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group and a piperidinyl-substituted cyclobutyl scaffold, offering versatility in further derivatization. The Boc group ensures stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic pathways. The rigid cyclobutyl framework enhances conformational control, making it valuable in designing bioactive molecules. This compound is particularly useful in peptide chemistry and medicinal chemistry applications, where precise functionalization and protection strategies are required. Its well-defined reactivity profile supports efficient multi-step synthesis workflows.
tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate structure
1897798-08-1 structure
Product Name:tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate
CAS No:1897798-08-1
MF:C15H28N2O2
MW:268.395024299622
CID:6427734
PubChem ID:115071675
Update Time:2025-08-05

tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate
    • 1897798-08-1
    • tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclobutyl}carbamate
    • EN300-1888140
    • Inchi: 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-15(7-5-8-15)10-12-6-4-9-16-11-12/h12,16H,4-11H2,1-3H3,(H,17,18)
    • InChI Key: AXZZTNBRWWRSCE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1(CC2CNCCC2)CCC1)=O

Computed Properties

  • Exact Mass: 268.215078140g/mol
  • Monoisotopic Mass: 268.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.4Ų

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Additional information on tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate

Comprehensive Guide to tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate (CAS No. 1897798-08-1)

tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate (CAS No. 1897798-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is widely used in drug discovery and medicinal chemistry due to its unique structural features. Its molecular formula and precise chemical properties make it a valuable intermediate in the synthesis of bioactive molecules.

The compound's structure includes a cyclobutyl ring and a piperidin-3-yl moiety, which contribute to its versatility in chemical reactions. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in the fields of central nervous system (CNS) drugs and enzyme inhibitors. The tert-butyl carbamate group further enhances its stability, making it suitable for various synthetic pathways.

One of the key reasons for the growing popularity of tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate is its role in addressing current challenges in drug development. For instance, the demand for small molecule inhibitors and GPCR-targeting compounds has surged in recent years, and this compound fits well into these research areas. Its ability to modulate biological targets makes it a candidate for studies related to neurodegenerative diseases and pain management.

From a synthetic chemistry perspective, CAS No. 1897798-08-1 offers several advantages. Its high purity and consistent quality are critical for reproducible results in laboratory settings. Additionally, its compatibility with cross-coupling reactions and amide bond formations makes it a preferred choice for chemists working on complex molecular architectures.

The market for piperidine-based compounds like tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate is expanding rapidly, driven by advancements in precision medicine and personalized therapeutics. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for their R&D projects, highlighting its importance in modern drug discovery pipelines.

In conclusion, tert-butyl N-{1-(piperidin-3-yl)methylcyclobutyl}carbamate (CAS No. 1897798-08-1) is a compound of significant scientific and commercial value. Its structural complexity, combined with its potential applications in medicinal chemistry and drug development, ensures its continued relevance in the chemical and pharmaceutical industries. Researchers and suppliers alike should keep an eye on this compound as it plays a pivotal role in the future of bioactive molecule synthesis.

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